Cas no 2171709-95-6 (2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2,5-oxadiazol-3-ylformamido}-4-methylhexanoic acid)

• Product Name: 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2,5-oxadiazol-3-ylformamido}-4-methylhexanoic acid
• CAS No: 2171709-95-6
• MF: C₂₅H₂₆N₄O₆
• MW: 478.497146129608
• CID: 5905706
• PubChem ID: 165561145
• Update Time: 2025-07-20

2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2,5-oxadiazol-3-ylformamido}-4-methylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2,5-oxadiazol-3-ylformamido}-4-methylhexanoic acid
• 2171709-95-6
• EN300-1524147
• 2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,2,5-oxadiazol-3-yl]formamido}-4-methylhexanoic acid

• Inchi： 1S/C25H26N4O6/c1-3-14(2)12-20(24(31)32)26-23(30)21-22(29-35-28-21)27-25(33)34-13-19-17-10-6-4-8-15(17)16-9-5-7-11-18(16)19/h4-11,14,19-20H,3,12-13H2,1-2H3,(H,26,30)(H,31,32)(H,27,29,33)
• InChI Key： MRCDEYHQADBHJD-UHFFFAOYSA-N
• SMILES： O(C(NC1C(C(NC(C(=O)O)CC(C)CC)=O)=NON=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 478.18523456g/mol
• Monoisotopic Mass: 478.18523456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 744
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 144Ų

Additional information on 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2,5-oxadiazol-3-ylformamido}-4-methylhexanoic acid

Introduction to 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2,5-oxadiazol-3-ylformamido}-4-methylhexanoic acid (CAS No. 2171709-95-6)

2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2,5-oxadiazol-3-ylformamido}-4-methylhexanoic acid (CAS No. 2171709-95-6) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate molecular architecture, combines a variety of functional groups that make it a promising candidate for further exploration in drug discovery and therapeutic applications.

The molecular structure of this compound features a 4-methylhexanoic acid moiety linked to a 1,2,5-oxadiazole ring, which is further substituted with an amino group and a fluoren-9-ylmethoxycarbonyl group. The presence of these functional groups not only contributes to the compound's chemical diversity but also opens up numerous possibilities for its interaction with biological targets. Specifically, the 1,2,5-oxadiazole ring is known for its role in medicinal chemistry due to its ability to act as a scaffold for various bioactive molecules.

The fluoren-9-ylmethoxycarbonyl group adds an additional layer of complexity to the molecule, providing a lipophilic moiety that can enhance solubility and bioavailability. This feature is particularly important in pharmaceutical development, where the pharmacokinetic properties of a drug are critical to its efficacy. The combination of these structural elements makes this compound an intriguing subject for further investigation.

In recent years, there has been growing interest in the development of novel compounds based on heterocyclic scaffolds such as 1,2,5-oxadiazole. These heterocycles have been extensively studied for their potential applications in various therapeutic areas, including anticancer, anti-inflammatory, and antimicrobial agents. The structural motif of 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2,5-oxadiazol-3-ylformamido}-4-methylhexanoic acid aligns well with this trend, as it incorporates several pharmacophoric elements that are known to interact with biological targets.

One of the most notable features of this compound is its potential to serve as a precursor for the synthesis of more complex molecules. The presence of both an amino group and a carboxylic acid group allows for further derivatization through various chemical reactions such as amide bond formation or esterification. This flexibility makes it a valuable building block for medicinal chemists seeking to develop novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds with greater accuracy. These tools have been instrumental in identifying potential binding interactions between 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2,5-oxadiazol-3-ylformamido}-4-methylhexanoic acid and target proteins. For instance, studies have suggested that the 1,2,5-oxadiazole ring may interact with specific pockets on enzymes or receptors involved in disease pathways.

The fluoren-9-ylmethoxycarbonyl group has also been shown to influence the pharmacokinetic properties of molecules by enhancing their lipophilicity. This can be particularly beneficial in drug development where poor solubility or bioavailability can limit the efficacy of a therapeutic agent. By incorporating this moiety into the molecular structure of 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2,5-oxadiazol-3-yformamido}-4-methylhexanoic acid, researchers aim to improve its absorption and distribution within the body.

In addition to its potential applications in drug discovery, 2171709 - 95 - 6 CAS No 2171709 - 95 - 6 has also attracted interest from the materials science community. The unique combination of functional groups in this compound makes it suitable for use as an intermediate in the synthesis of advanced materials with tailored properties. For example, 2171709 - 95 - 6 could be used to develop polymers or coatings with enhanced mechanical strength or thermal stability.

The synthesis of this compound represents a significant achievement in organic chemistry due to its complexity and the variety of synthetic strategies required to construct it. Researchers have employed multi-step synthetic routes involving condensation reactions, fluorenylmethyloxycarbonylation, and ring-closing reactions to achieve high yields and purity levels. These synthetic methodologies not only highlight the versatility of modern organic chemistry but also provide valuable insights into the preparation of similar compounds.

The potential applications of CAS No 2171709 - 95 - 6 extend beyond pharmaceuticals and materials science; it also holds promise for use in agrochemicals and specialty chemicals. The structural features that make this compound attractive for drug development can be leveraged to create novel agrochemicals with improved efficacy and environmental safety profiles.

In conclusion, CAS No 2171709 - 95 - 6 represents a fascinating example of how complex organic molecules can be designed and synthesized for diverse applications. Its intricate structure, functional groups, and potential biological activities make it a valuable asset in pharmaceutical research and beyond. As our understanding of molecular interactions continues to evolve, CAS No 2171709 - 95 - 6 is likely to play an increasingly important role in the development of new drugs, materials, and other advanced chemical products.